3-(3-methoxyphenyl)-8-(2-methylbenzoyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 3-(3-methoxyphenyl)-8-(2-methylbenzoyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C22H23N3O3/c1-15-6-3-4-9-18(15)21(27)25-12-10-22(11-13-25)23-19(20(26)24-22)16-7-5-8-17(14-16)28-2/h3-9,14H,10-13H2,1-2H3,(H,24,26)
• InChI Key: QFDZJOSZAJWDQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCC3(CC2)NC(=O)C(=N3)C4=CC(=CC=C4)OC
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

3-(3-Methoxyphenyl)-8-(2-methylbenzoyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, also known as MMB-2-one, is a synthetic compound that has been used in various scientific research applications. MMB-2-one is a member of the triazaspirodecane family of compounds, which are characterized by their three fused rings and a spirocyclic bridge between them. The compound has been studied for its potential medicinal properties, and its ability to act as a substrate in enzymatic reactions.

Scientific Research Applications

3-(3-methoxyphenyl)-8-(2-methylbenzoyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has been used in various scientific research applications, including as a substrate in enzymatic reactions and as a ligand in metal-catalyzed reactions. Additionally, the compound has been studied for its potential medicinal properties, such as its ability to inhibit the growth of various types of cancer cells. In addition, this compound has been used in studies aimed at understanding the mechanism of action of various drugs, as well as in studies aimed at elucidating the biochemical and physiological effects of certain compounds.

Mechanism of Action

The mechanism of action of 3-(3-methoxyphenyl)-8-(2-methylbenzoyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is not yet fully understood. However, it is believed that the compound acts as a substrate in enzymatic reactions, and its ability to inhibit the growth of cancer cells is thought to be due to its ability to inhibit the activity of certain enzymes involved in cell division. Additionally, the compound has been found to interact with certain metal ions, which may be responsible for its ability to act as a ligand in metal-catalyzed reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, the compound has been found to interact with certain metal ions, which may be responsible for its ability to act as a ligand in metal-catalyzed reactions. Additionally, the compound has been found to inhibit the growth of various types of cancer cells, suggesting that it may have an anti-cancer effect. Additionally, the compound has been found to interact with certain enzymes, which may be responsible for its ability to act as a substrate in enzymatic reactions.

Advantages and Limitations for Lab Experiments

3-(3-methoxyphenyl)-8-(2-methylbenzoyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has several advantages and limitations for laboratory experiments. The compound is relatively easy to synthesize, and the synthesis method is reliable and efficient. Additionally, the compound has been found to interact with certain metal ions, which may be useful in metal-catalyzed reactions. Furthermore, the compound has been found to inhibit the growth of certain types of cancer cells, suggesting that it may have potential medicinal applications. However, the biochemical and physiological effects of this compound are not yet fully understood, and the compound has not been extensively studied for its potential medicinal properties.

Future Directions

There are several potential future directions for research involving 3-(3-methoxyphenyl)-8-(2-methylbenzoyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one. One potential direction is to further study the biochemical and physiological effects of the compound, as well as its potential medicinal properties. Additionally, further research could be conducted to better understand the mechanism of action of the compound and its ability to interact with certain metal ions. Additionally, further research could be conducted to better understand the potential applications of this compound in metal-catalyzed reactions. Finally, further research could be conducted to determine the potential side effects of the compound.

Synthesis Methods

3-(3-methoxyphenyl)-8-(2-methylbenzoyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one can be synthesized through a three-step process involving the reactions of 3-methoxyphenylmagnesium bromide with 2-methylbenzoyl chloride, followed by the addition of sodium azide, and finally the reaction of the intermediate with 2-methylbenzoyl chloride. The first step involves the formation of a Grignard reagent from 3-methoxyphenylmagnesium bromide and 2-methylbenzoyl chloride. The Grignard reagent then reacts with sodium azide to form a salt, which is then reacted with 2-methylbenzoyl chloride to form the desired product. This synthesis method has been found to be reliable and efficient for the production of this compound.